Cas no 1779826-20-8 (3,3-difluoro-2-methylpropanal)

• Product Name: 3,3-difluoro-2-methylpropanal
• CAS No: 1779826-20-8
• MF: C₄H₆F₂O
• MW: 108.086648464203
• CID: 5913561
• PubChem ID: 57232422
• Update Time: 2025-06-10

3,3-difluoro-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-methylpropanal
• SCHEMBL6663608
• EN300-1934592
• 1779826-20-8

• Inchi： 1S/C4H6F2O/c1-3(2-7)4(5)6/h2-4H,1H3
• InChI Key： HXLJEQJKAGKWLT-UHFFFAOYSA-N
• SMILES： FC(C(C=O)C)F

Computed Properties

• Exact Mass: 108.03867113g/mol
• Monoisotopic Mass: 108.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,3-difluoro-2-methylpropanal

3,3-Difluoro-2-methylpropanal (CAS No. 1779826-20-8): A Versatile Fluorinated Building Block in Modern Organic Synthesis

In the realm of fluorinated organic compounds, 3,3-difluoro-2-methylpropanal (CAS 1779826-20-8) has emerged as a pivotal intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. The incorporation of fluorine atoms into molecular frameworks often enhances metabolic stability, bioavailability, and lipophilicity—properties highly sought after in drug discovery. This difluorinated aldehyde exemplifies how subtle structural modifications can unlock significant functional advantages, aligning with the growing demand for sustainable fluorination strategies and green chemistry principles.

The unique electronic effects of the difluoromethyl group (-CF₂H) in 3,3-difluoro-2-methylpropanal influence its reactivity, making it a valuable precursor for asymmetric synthesis and catalysis. Researchers frequently explore its utility in constructing chiral centers, a critical step in developing enantioselective APIs (Active Pharmaceutical Ingredients). Recent studies highlight its role in organocatalysis, where its aldehyde moiety participates in C-C bond-forming reactions like aldol condensations—a topic trending in organic chemistry forums and academic search queries.

From an industrial perspective, scalability and atom economy are key concerns addressed by this compound. Its synthesis often involves transition-metal-catalyzed fluorination or electrophilic fluorination methods—areas garnering attention due to advancements in flow chemistry and continuous manufacturing. These techniques align with the pharmaceutical industry’s shift toward cost-effective batch processes, a frequent search term among process chemists and R&D specialists.

Beyond pharmaceuticals, 3,3-difluoro-2-methylpropanal finds niche applications in material science, particularly in designing fluoropolymers with enhanced thermal stability. Its ability to introduce fluorine motifs into polymer backbones resonates with innovations in high-performance coatings and electronic materials—subjects dominating patent literature and industry reports. The compound’s role in click chemistry modifications further expands its utility, catering to the rising interest in bioorthogonal reactions for bioconjugation.

Environmental and regulatory considerations also shape the discourse around fluorinated building blocks. As sustainable chemistry gains traction, researchers prioritize low-PFAS alternatives (Per- and Polyfluoroalkyl Substances), a hot topic in environmental science searches. Here, 3,3-difluoro-2-methylpropanal offers a balance between functionality and reduced ecological impact, provided its synthesis adheres to green metrics like E-factor optimization.

In analytical chemistry, characterization of CAS 1779826-20-8 relies on advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry. These methods are frequently queried in analytical method development circles, underscoring the compound’s relevance in quality control protocols. Its spectral signatures—particularly the deshielded fluorine peaks—serve as educational case studies in spectral interpretation workshops.

Looking ahead, the demand for 3,3-difluoro-2-methylpropanal is projected to rise alongside innovations in fluorine medicinal chemistry and smart materials. Its compatibility with late-stage functionalization strategies positions it as a linchpin in library synthesis for high-throughput screening—a recurring theme in drug discovery publications. As synthetic methodologies evolve, this compound will likely remain a staple in industrial and academic laboratories worldwide.